Cas no 50564-91-5 (1H-Isoindol-1-one, 2-butyl-2,3-dihydro-3,3-dimethyl-)

• Product Name: 1H-Isoindol-1-one, 2-butyl-2,3-dihydro-3,3-dimethyl-
• CAS No: 50564-91-5
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 364631
• PubChem ID: 15940587
• Update Time: 2025-04-19

1H-Isoindol-1-one, 2-butyl-2,3-dihydro-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindol-1-one, 2-butyl-2,3-dihydro-3,3-dimethyl-
• 2-butyl-3,3-dimethylisoindol-1-one
• 2-Butyl-3,3-dimethyl-2,3-dihydro-1H-isoindol-1-one
• 50564-91-5
• DTXSID90579957

• Inchi： 1S/C14H19NO/c1-4-5-10-15-13(16)11-8-6-7-9-12(11)14(15,2)3/h6-9H,4-5,10H2,1-3H3
• InChI Key： ZBWZOOIGGHQZHL-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C)(C)N1CCCC

Computed Properties

• Exact Mass: 217.14677
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31